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Compound of Interest

Compound Name: tert-Butyl 4-hydroxybenzoate

Cat. No.: B153417 Get Quote

In-Depth Technical Guide: tert-Butyl 4-
hydroxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl 4-hydroxybenzoate,

including its chemical identification, physical properties, a plausible experimental protocol for its

synthesis, and a discussion of the biological context of related compounds.

Chemical Identification
CAS Number: 25804-49-3[1]

Physical and Chemical Properties
A summary of the key physical and chemical constants for tert-Butyl 4-hydroxybenzoate is

presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₁H₁₄O₃ [2]

Molecular Weight 194.23 g/mol [2][3]

Melting Point 122-125 °C [4]

Boiling Point 295.6 ± 13.0 °C at 760 mmHg [5]

Density 1.1 ± 0.1 g/cm³ [5]

Flash Point 121.5 ± 12.6 °C [5]

LogP 3.09 [5]

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C [5]

Index of Refraction 1.525 [5]

PSA (Polar Surface Area) 46.53 Å² [5]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of tert-Butyl 4-
hydroxybenzoate are not readily available in the reviewed literature, a plausible and common

method for its preparation is the acid-catalyzed esterification of 4-hydroxybenzoic acid with a

source of a tert-butyl group, such as isobutylene or tert-butanol. The following protocol is a

generalized procedure based on established organic chemistry principles for such reactions.

Plausible Synthesis of tert-Butyl 4-hydroxybenzoate via Acid-Catalyzed Esterification

This protocol describes the synthesis from 4-hydroxybenzoic acid and an excess of isobutylene

in the presence of a strong acid catalyst.

Materials:

4-Hydroxybenzoic acid

Isobutylene (liquefied or as a gas)
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Strong acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

Anhydrous solvent (e.g., dichloromethane or diethyl ether)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Solvents for purification (e.g., hexane, ethyl acetate)

Procedure:

Reaction Setup: In a pressure-resistant flask equipped with a magnetic stirrer and a gas

inlet, dissolve 4-hydroxybenzoic acid in an anhydrous solvent.

Catalyst Addition: Carefully add a catalytic amount of the strong acid to the solution.

Addition of Isobutylene: Cool the mixture in an ice bath and slowly bubble isobutylene gas

through the solution, or add a measured amount of liquefied isobutylene. The flask should be

sealed to maintain a positive pressure of isobutylene.

Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours

to days, monitoring the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, carefully vent the excess isobutylene. Quench the reaction by

slowly adding a saturated sodium bicarbonate solution to neutralize the acid catalyst.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an

organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers.

Washing: Wash the combined organic layers with saturated sodium bicarbonate solution,

followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the

crude product.
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Purification: Purify the crude tert-Butyl 4-hydroxybenzoate by column chromatography on

silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to yield

the pure product.

Biological Context and Signaling Pathways
There is currently a lack of specific studies detailing the biological activities, mechanisms of

action, or involvement in signaling pathways of tert-Butyl 4-hydroxybenzoate. However, it

belongs to the paraben family (esters of p-hydroxybenzoic acid), which are widely used as

antimicrobial preservatives in cosmetics, pharmaceuticals, and food products.

The biological effects of other parabens, such as methyl-, ethyl-, propyl-, and butylparaben,

have been more extensively studied. In general, the antimicrobial activity of parabens

increases with the length of the alkyl chain. Some studies have also suggested that certain

parabens possess weak estrogenic activity. Given that tert-Butyl 4-hydroxybenzoate is a

structural analog, it may exhibit similar properties, although specific research is required to

confirm this.

Mandatory Visualizations
Due to the absence of specific information on signaling pathways for tert-Butyl 4-
hydroxybenzoate, the following diagram illustrates the plausible experimental workflow for its

synthesis and purification.
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- Filtration

- Rotary Evaporation

Organic Layer Purification:
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Caption: Plausible workflow for the synthesis and purification of tert-Butyl 4-
hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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